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Compound of Interest

Compound Name: LY86057

Cat. No.: B1675719

This document provides crucial safety and logistical information for the proper disposal of
LY86057, a synthetic organic compound used in research. Adherence to these procedures is
vital for ensuring personnel safety, maintaining a secure laboratory environment, and complying
with environmental regulations. This guide is intended for researchers, scientists, and drug
development professionals.

Immediate Safety Precautions

Before handling LY86057, it is imperative to consult your institution's specific safety protocols
and the manufacturer's safety data sheet (SDS) if available. In the absence of a specific SDS
for LY86057, it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:
o Safety goggles to protect from splashes.

o Chemical-resistant gloves (e.g., nitrile).

e Alab coat.

Handling: All handling of solid LY86057 or its solutions should be performed in a well-ventilated
area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Physico-Chemical Properties of LY86057
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The following table summarizes key quantitative data for LY86057.[1]

Property Value
Molecular Weight 342.19
XLogP 2.13
Hydrogen Bond Donors 2
Hydrogen Bond Acceptors 4
Rotatable Bonds 4
Topological Polar Surface Area 65.56 A2

Step-by-Step Disposal Procedures

The disposal of LY86057 must be managed as hazardous chemical waste. Do not dispose of
this compound in the regular trash or down the drain.[2]

Step 1: Waste Identification and Segregation

Properly identifying and segregating waste streams is the first critical step.

Solid Waste: This includes pure LY86057 powder, as well as items grossly contaminated with
the solid compound, such as weighing papers, spatulas, and contaminated wipes.

» Liquid Waste: This category includes any solutions containing LY86057, such as stock
solutions or experimental media.

o Contaminated Labware: Items with minimal contamination, such as pipette tips, tubes, and
gloves, should also be treated as hazardous waste.

o Sharps Waste: Any needles, syringes, or other sharps contaminated with LY86057 must be
disposed of in a designated sharps container.[2][3]

Step 2: Container Management and Labeling
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o Use Appropriate Containers: All waste containers must be in good condition, chemically
compatible with the waste they contain, and have secure, leak-proof lids.[4]

e Proper Labeling: Every waste container must be clearly labeled with the words "Hazardous
Waste," the full chemical name "LY86057," the solvent name if applicable (e.g., "in DMSQ"),
and the date when waste was first added.[2][4]

Step 3: Storage in the Laboratory

» Designated Satellite Accumulation Area: Store all LY86057 waste in a designated and
properly marked satellite accumulation area within your laboratory.

» Secondary Containment: Liquid waste containers should always be placed in secondary
containment to prevent spills from spreading.[2][4]

o Adhere to Institutional Guidelines: Be aware of and follow your institution's specific rules
regarding the maximum volume of hazardous waste that can be stored in a satellite
accumulation area and the time limits for storage.[2]

Step 4: Final Disposal

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste. Do not attempt to transport or
dispose of the waste yourself.[2]

o Documentation: Ensure all necessary paperwork is completed for the waste pickup as
required by your institution and local regulations.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of LY86057.
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Caption: Workflow for the safe disposal of LY86057 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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